2'-(Diphenylphosphino)-[1,1'-biphenyl]-2-ol

• CAS No.: 155566-51-1
• Molecular Formula: C24H19OP
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-(2-diphenylphosphanylphenyl)phenol
• InChI: InChI=1S/C24H19OP/c25-23-17-9-7-15-21(23)22-16-8-10-18-24(22)26(19-11-3-1-4-12-19)20-13-5-2-6-14-20/h1-18,25H
• InChI Key: RTFMVYDUGUHDJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3C4=CC=CC=C4O

Description

2'-(Diphenylphosphino)-[1,1'-biphenyl]-2-ol is a useful research compound. Its molecular formula is C24H19OP and its molecular weight is 354.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.3 g (52.4 mmol) of 6-chloro-6H-dibenz[c,e][1,2]oxa-phosphorine in 80 ml of anhydrous tetrahydrofuran are introduced, in an argon atmosphere with stirring, and 66 ml of a 2M solution of phenylmagnesium bromide in tetrahydrofuran are added dropwise. The temperature increases in the course of this from 25° to 40° C. The mixture is then stirred for 4 hours at 65° C., cooled to room temperature and 100 ml of water and 100 ml of ethyl acetate are added. The mixture is neutralized with dilute hydrochloric acid, the organic phase is separated off, dried with sodium sulfate and concentrated under reduced pressure. 19.0 g of colorless oil are obtained. By crystallization with methanol/water, 10:1, 18.1 g (98%) of colorless crystals having melting point 123° to 124° C. are obtained.